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Compound of Interest

Compound Name:
3-(Difluoromethyl)-1-

naphthaldehyde

Cat. No.: B11898010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 3-
(Difluoromethyl)-1-naphthaldehyde was found in a comprehensive search of available

literature and supplier databases. The following guide has been compiled from data on

structurally analogous compounds, including 1-(difluoromethyl)naphthalene, 1-naphthaldehyde,

and other related aromatic aldehydes. This information should be used as a preliminary guide

for risk assessment and handling. It is imperative to conduct a thorough risk assessment and to

handle this compound with extreme caution in a controlled laboratory setting.

Chemical and Physical Properties
The precise physical and chemical properties of 3-(Difluoromethyl)-1-naphthaldehyde are

not readily available. The following table provides an estimation based on data for 1-

naphthaldehyde and 1-(difluoromethyl)naphthalene.
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Property Estimated Value Source/Analogy

Molecular Formula C₁₂H₈F₂O -

Molecular Weight 206.19 g/mol -

Appearance
Likely a liquid or low-melting

solid, colorless to yellow/brown

Analogy with 1-

naphthaldehyde (liquid)[1][2][3]

and other aromatic aldehydes.

Odor Likely pungent

Analogy with 1-

naphthaldehyde (pungent

odor)[1][3]

Boiling Point > 160-161 °C at 15 mmHg
Analogy with 1-

naphthaldehyde[1][2]

Melting Point Likely low
Analogy with 1-

naphthaldehyde (1-2 °C)[1][2]

Flash Point > 110 °C
Analogy with 1-

naphthaldehyde[1]

Density ~1.2 - 1.3 g/mL

Analogy with 1-

naphthaldehyde (1.150 g/mL)

[1][2] and fluorinated

aromatics.

Solubility
Likely insoluble in water,

soluble in organic solvents.

General property of aromatic

aldehydes.

Hazard Identification and Safety Precautions
Based on the hazard information for 1-(difluoromethyl)naphthalene and 1-naphthaldehyde, 3-
(Difluoromethyl)-1-naphthaldehyde should be considered a hazardous substance.

Potential Hazards:

Skin Irritation (H315): Likely to cause skin irritation upon contact.[4]

Serious Eye Damage (H318): Risk of serious eye damage.[4]
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Respiratory Irritation (H335): May cause respiratory irritation if inhaled.[4]

Harmful if Swallowed: Analogy with 1-naphthaldehyde suggests it may be harmful if

ingested.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P310: Immediately call a POISON CENTER or doctor/physician.[4]

Toxicological Information Summary: No specific toxicological data for 3-(Difluoromethyl)-1-
naphthaldehyde is available. However, naphthalene and its metabolites, such as 1-naphthol

and naphthoquinones, are known to be toxic.[5][6] The toxicity of naphthalene is associated

with the formation of these metabolites.[5] Therefore, it is prudent to assume that 3-
(Difluoromethyl)-1-naphthaldehyde and its potential metabolites could also exhibit toxicity.

Experimental Protocols
General Handling and Storage

Engineering Controls: Work with this compound should be conducted in a well-ventilated

chemical fume hood.

Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat is required. For larger quantities or in case of

potential splashing, additional protective clothing may be necessary.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.[1]

Spill and Waste Disposal
Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE and absorb the

spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material into a

suitable container for disposal.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Hypothetical Synthesis Protocol
A specific synthesis for 3-(Difluoromethyl)-1-naphthaldehyde is not readily available in the

searched literature. However, a plausible route could involve the difluoromethylation of a

suitable precursor. The following is a hypothetical protocol based on modern

difluoromethylation methods.

Reaction: Introduction of a difluoromethyl group onto a naphthaldehyde precursor.

Reagents and Equipment:

3-Bromo-1-naphthaldehyde (or other suitable precursor)

A difluoromethylating agent (e.g., (difluoromethyl)trimethylsilane (TMSCF₂H) with a fluoride

source, or a palladium catalyst with a difluoromethyl source)

Anhydrous solvent (e.g., THF, DMF)

Inert atmosphere (e.g., Nitrogen or Argon)
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Standard laboratory glassware for organic synthesis

Magnetic stirrer and heating mantle

Chromatography equipment for purification (e.g., silica gel)

Procedure (General Outline):

Set up a dry, inert-atmosphere reaction flask containing the starting material (e.g., 3-Bromo-

1-naphthaldehyde) and a suitable catalyst in an anhydrous solvent.

Slowly add the difluoromethylating agent to the reaction mixture at a controlled temperature.

Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS).

Upon completion, quench the reaction carefully.

Perform an aqueous workup to remove inorganic byproducts.

Extract the product into a suitable organic solvent.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

Concentrate the solution under reduced pressure.

Purify the crude product using column chromatography on silica gel.

Note: The specific reaction conditions (temperature, reaction time, stoichiometry) would need to

be optimized.

Visualizations
General Laboratory Workflow for Handling Hazardous
Chemicals
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Caption: General workflow for handling potentially hazardous chemicals.
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Caption: Logical relationship of inferred safety data for the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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